5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 667412-78-4
• Molecular Formula: C10H15N3OS
• Molecular Weight: 225.31 g/mol
• IUPAC Name: 3-cyclopropyl-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C10H15N3OS/c15-10-12-11-9(7-3-4-7)13(10)6-8-2-1-5-14-8/h7-8H,1-6H2,(H,12,15)
• Standard InChI Key: JCMBZQMCGOBDPK-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CN2C(=NNC2=S)C3CC3
• Canonical SMILES: C1CC(OC1)CN2C(=NNC2=S)C3CC3

Introduction

Chemical Identity and Structural Characteristics

5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic organic compound containing a triazole core with cyclopropyl and tetrahydrofuran substituents. The chemical structure features a 1,2,4-triazole ring with a thiol group, creating a compound of significant interest for medicinal chemistry and organic synthesis applications.

Chemical Identifiers

The compound can be identified through various standardized chemical identifiers as shown in Table 1:

Parameter	Value
CAS Number	667412-78-4
Molecular Formula	C₁₀H₁₅N₃OS
Molecular Weight	225.31 g/mol
IUPAC Name	3-cyclopropyl-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
Standard InChI	InChI=1S/C10H15N3OS/c15-10-12-11-9(7-3-4-7)13(10)6-8-2-1-5-14-8/h7-8H,1-6H2,(H,12,15)
Standard InChIKey	JCMBZQMCGOBDPK-UHFFFAOYSA-N
SMILES	C1CC(OC1)CN2C(=NNC2=S)C3CC3

Table 1: Chemical identifiers for 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

Structural Features

The structural architecture of this compound includes:

• A 1,2,4-triazole core with a thiol functional group at position 3

• A cyclopropyl group at position 5

• A tetrahydrofuran-2-ylmethyl substituent at the N-4 position

This combination of structural elements creates a molecule with potential hydrogen bonding capabilities through the thiol group and nitrogen atoms in the triazole ring, while the cyclopropyl and tetrahydrofuran groups provide hydrophobic interactions and potential binding site recognition features.

Physical and Chemical Properties

While comprehensive experimental data on physical properties is limited in the available literature, predictive modeling provides some insights into the compound's characteristics.

Physical Properties

The compound exists as a solid at room temperature with the following predicted properties:

Property	Value
Physical State	Solid
Storage Temperature	Room temperature recommended
Solubility	Limited water solubility; soluble in common organic solvents

Table 2: Physical properties of 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

Chemical Reactivity

The chemical reactivity of this compound is primarily governed by:

• The thiol group at position 3, which can participate in various reactions including:

  • Oxidation to form disulfides

  • Nucleophilic substitution reactions

  • Metal coordination chemistry

• The triazole ring, which provides:

  • Hydrogen bond acceptor capabilities

  • Potential for coordination with metal ions

  • Relative stability under physiological conditions

Synthesis Approaches

The synthesis of 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol involves complex organic chemistry techniques that require careful control of reaction conditions.

Characterization Techniques

Confirmation of successful synthesis typically employs multiple analytical techniques:

• Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation

• Mass Spectrometry (MS) for molecular weight and fragmentation pattern analysis

• Infrared Spectroscopy (IR) for functional group identification

• Elemental Analysis for composition verification

Supplier	Catalog/Reference Number	Available Quantity	Format
ChemDiv	BB55-2583	From 1 mg	Glass vials, 96-tube racks
Vulcan Chem	VC2015891	Not specified	Research grade
Cymit Quimica	10-F307467	1g	Not specified
Amerigo Scientific	Item 233275	Not specified	Not specified

Table 3: Commercial availability of 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

Supply Considerations

When sourcing this compound for research purposes, several factors should be considered:

• Purity specifications (typically 95% or higher for research applications)

• Delivery formats (dry powder vs. solution)

• Custom synthesis options for specialized requirements

• Shipping conditions and regulatory requirements

Most vendors offer shipment worldwide, with delivery times ranging from 1-2 days for small orders to 2-4 weeks for larger selections.

Hazard Type	Classification	Precautionary Measures
Acute Toxicity	Potential for oral toxicity	Avoid ingestion, use proper handling techniques
Skin Irritation	Potential irritant	Use appropriate gloves and protective clothing
Eye Irritation	Potential irritant	Use eye protection
Respiratory Irritation	May cause respiratory irritation	Use in well-ventilated areas or under fume hood

Table 4: Potential hazard information based on similar compounds